Cas no 54207-40-8 (2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine)
54207-40-8 structure
Product Name:2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine
CAS No:54207-40-8
MF:C6H15N3O
MW:145.202800989151
CID:5739418
PubChem ID:62482684
Update Time:2023-11-10
2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine Chemical and Physical Properties
Names and Identifiers
-
- Guanidine, N'-hydroxy-N-methyl-N-(2-methylpropyl)-
- EN300-1268815
- N-hydroxy-N'-methyl-N'-(2-methylpropyl)guanidine
- 54207-40-8
- 2-hydroxy-1-methyl-1-(2-methylpropyl)guanidine
- 2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine
-
- Inchi: 1S/C6H15N3O/c1-5(2)4-9(3)6(7)8-10/h5,10H,4H2,1-3H3,(H2,7,8)
- InChI Key: BVMMUBVKWZODKI-UHFFFAOYSA-N
- SMILES: N(C)(CC(C)C)C(=N)NO
Computed Properties
- Exact Mass: 145.121512110g/mol
- Monoisotopic Mass: 145.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 201.3±23.0 °C(Predicted)
- pka: 8.70±0.69(Predicted)
2-Hydroxy-1-methyl-1-(2-methylpropyl)guanidine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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